Cas no 112965-21-6 (Calcipotriol)

• Product Name: Calcipotriol
• CAS No: 112965-21-6
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• MDL: MFCD00866630
• CID: 62990
• PubChem ID: 5288783
• Update Time: 2025-05-20

Calcipotriol Chemical and Physical Properties

Names and Identifiers

• Calcipotriene
• (1S,3S,5Z)-5-[(2E)-2-[(1R,3aR,7aR)-1-[(E,2S)-5-Cyclopropyl-5-hydroxy-pent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidene-cyclohexane-1,3-diol
• Calcipotriol
• calcipotriol anhydre ep5.3
• Calcipotriol hydrate
• 25-HYDROXYCHOLECALCIFEROL
• 25-HYDROXYVITAMIN D3
• 25-OH vitamin D3
• CALCIDIOL
• Calcifediol
• CALCIPOTRIENE,EP5.3
• Didrogyl
• Hidroferol
• MC 903
• VITAMIN D3,25-HYDROXY
• (5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1α,3ε,24-triol
• dovonex
• Daivonex
• Daivobet
• Calciptriol
• Calcipotriene-d4
• CALCIPOTRIOL - EP
• mc903
• 5z,7e,22e,24s)--bet
• CALCIPOTRIENE (USP-RS)
• EN300-21702588
• Sorilux
• MLS001424130
• HMS3413D04
• CALCIPOTRIOL [EP MONOGRAPH]
• SR-01000762910
• NCGC00167465-01
• HMS2089J08
• 1s19
• D01125
• Divonex
• Calsodore
• 1,24(OH)2-22-ene-24-cyclopropyl D3
• Q155683
• Calcitrene
• HMS3269P03
• Epitope ID:114242
• DTXSID0046648
• (22E)-(24S)-1alpha,24-dihydroxy-26,27-cyclo-22,23-didehydrovitamin D3 / (22E)-(24S)-1alpha,24-dihydroxy-26,27-cyclo-22,23-didehydrocholecalciferol / Calcipotriol
• STF-115469
• CCG-100949
• 9,10-Secochola-5,7,10(19),22-tetraene-1,3,24-triol, 24-cyclopropyl-, (1alpha,3beta,5Z,7E,22E,24S)-
• Calcipotriene [USAN]
• CALCIPOTRIENE [USP MONOGRAPH]
• HMS3677D04
• CALCIPOTRIENE [VANDF]
• HMS3713K08
• CS-0387
• AB00698343-05
• s3739
• 143NQ3779B
• BDBM50369964
• CALCIPOTRIENE [ORANGE BOOK]
• SMR000466353
• SR-01000762910-4
• Calcipotriol (JAN)
• CALCIPOTRIENE [USP-RS]
• (1R,3S,5Z)-5-{2-[(1R,3aS,4E,7aR)-1-[(2R,3E,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol
• 112828-00-9
• NC00199
• 9,10-Secochola-5,7,10(19),22-tetraene-1,3,24-triol, 24-cyclopropyl-, (1alpha,3beta,5Z,7E,22E)-
• CALCIPOTRIOL [WHO-DD]
• EX-A4430
• SR-01000762910-3
• SCHEMBL2853
• CALCIPOTRIENE (USP MONOGRAPH)
• (1S,3R,5Z,7E,22E,24S)-26,27-cyclo-9,10-secocholesta-5,7,10,22-tetraene-1,3,24-triol
• CALCIPOTRIOL [JAN]
• (5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1alpha,3beta,24-triol hydrate
• CHEMBL1200666
• MFCD10567086
• calcipotriolo
• LWQQLNNNIPYSNX-UROSTWAQSA-N
• AS-56390
• Calcipotriol [INN]
• Dovonex (TN)
• AKOS015855239
• 112965-21-6
• CALCIPOTRIOL (EP MONOGRAPH)
• Calcipotriene (USP)
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• calcipotriolum
• BMS-181161
• MC-903
• AMY2864
• (5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1alpha,3beta,24-triol
• CalcipotrieneMC 903
• HY-10001
• CPD000466353
• (1?,3?,5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1,3,24-triol
• CHEBI:50749
• (5Z,7E,22E)-(1S,3R,24S)-26,27-cyclo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,24-triol
• CALCIPOTRIOL [MART.]
• CALCIPOTRIOL (MART.)
• PRI-2201
• DTXCID8026648
• GTPL2778
• HMS2051N11
• (1S,3R,5Z,7E,14beta,17alpha,22E,24S)-26,27-cyclo-9,10-secocholesta-5,7,10,22-tetraene-1,3,24-triol
• Calcipotriol anhydrous
• 9,10-SECOCHOLA-5,7,10(19),22-TETRAENE-1,3,24-TRIOL, 24-CYCLOPROPYL-, (1.ALPHA.,3.BETA.,5Z,7E,22E,24S)-
• CCRIS 7700
• U-0267
• PRI 2201
• D05AX02
• CALCIPOTRIENE [MI]
• Psorcutan
• MLS000759467
• UNII-143NQ3779B
• DB02300
• LMST03020106
• G86332
• BRD-K56429665-001-07-0
• BRD-K56429665-002-01-1
• BRD-K56429665-001-09-6

• MDL： MFCD00866630
• Inchi： 1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,25-,26+,27-/m1/s1
• InChI Key： LWQQLNNNIPYSNX-UROSTWAQSA-N
• SMILES： O[C@H](/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C)C1CC1

Computed Properties

• Exact Mass: 412.29800
• Monoisotopic Mass: 412.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Crystallized from methyl formate.
• Density: Not available
• Melting Point: 166-168 ºC
• Boiling Point: 582℃/760mmHg
• Flash Point: Not available
• Solubility: DMSO: soluble15mg/mL, clear
• PSA: 60.69000
• LogP: 5.09060
• Vapor Pressure: Not available

Calcipotriol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGI
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light, stored under nitrogen

Additional information on Calcipotriol

Calcipotriol and Its Therapeutic Applications in Modern Medicine

Calcipotriol, a synthetic form of vitamin D3, is a critical compound in the field of dermatology and has been widely recognized for its therapeutic efficacy. The chemical name for this compound is 1α,25-dihydroxycholecalciferol, and its CAS number is 112965-21-6. This compound belongs to the class of calcitriol analogs and has been extensively studied for its potential in treating various skin conditions. The unique molecular structure of Calcipotriol allows it to interact specifically with vitamin D receptors (VDRs) in the skin, thereby modulating the expression of genes involved in skin cell proliferation and differentiation.

The mechanism of action for Calcipotriol involves its binding to VDRs in the nuclei of skin cells, which leads to the transcription of proteins that regulate cell growth and differentiation. This process is particularly beneficial in conditions characterized by abnormal cell proliferation, such as psoriasis. Recent studies have highlighted the compound's ability to reduce inflammation and inhibit the production of cytokines that are associated with chronic skin disorders. The therapeutic effects of Calcipotriol have been well-documented in clinical trials, where it has shown significant improvements in plaque reduction and symptom relief for patients suffering from psoriasis vulgaris.

One of the most compelling aspects of Calcipotriol is its high selectivity for VDRs in keratinocytes, which minimizes systemic absorption and reduces the risk of side effects commonly associated with other vitamin D derivatives. This property makes it a preferred choice for topical treatment formulations. The latest research has also explored the potential synergistic effects of Calcipotriol when combined with other topical agents, such as corticosteroids or retinoids. These combination therapies have shown enhanced efficacy in managing moderate to severe psoriasis by targeting different pathways involved in skin inflammation and hyperproliferation.

In addition to its dermatological applications, Calcipotriol has been investigated for its role in other medical conditions beyond skin disorders. Emerging research suggests that this compound may have potential benefits in managing certain autoimmune diseases due to its immunomodulatory properties. Studies have indicated that Calcipotriol can influence the balance between T-helper 1 (Th1) and T-helper 2 (Th2) cells, which are key players in immune responses. This modulation could make Calcipotriol a valuable asset in developing novel therapeutic strategies for autoimmune conditions such as rheumatoid arthritis.

The pharmacokinetics of Calcipotriol have been thoroughly examined to ensure safe and effective use. The compound is rapidly absorbed through the skin after topical application, with peak plasma levels typically observed within a few hours post-treatment. However, due to its high binding affinity to plasma proteins, systemic bioavailability remains low, which further underscores its safety profile. The half-life of Calcipotriol is relatively short, necessitating daily application for sustained therapeutic effects. This characteristic has led to the development of various formulations, including creams, ointments, and solutions, to optimize patient compliance and treatment outcomes.

Recent advancements in drug delivery systems have opened new avenues for enhancing the efficacy of Calcipotriol treatments. Nanotechnology-based formulations have shown promise in improving drug penetration and retention within the stratum corneum, thereby prolonging the duration of action and reducing the frequency of application. These innovative approaches are particularly relevant for patients who require long-term management of chronic skin conditions. Additionally, research into combination therapies using Calcipotriol with other bioactive molecules has yielded promising results in preclinical studies, suggesting that such combinations could offer more comprehensive treatment options for complex dermatological disorders.

The regulatory landscape for Calcipotriol has evolved over the years, reflecting its growing acceptance and expanding therapeutic applications. Regulatory agencies worldwide have approved various formulations containing Calcipotriol for treating psoriasis and other related skin conditions based on robust clinical evidence supporting their safety and efficacy. The ongoing research into new applications and improved delivery systems continues to strengthen the case for Calcipotriol as a cornerstone compound in modern medicine.